Cas no 67828-36-8 (4-(1-hydroxyethyl)resorcinol)

4-(1-hydroxyethyl)resorcinol Properties

Names and Identifiers

• 4-(1-hydroxyethyl)resorcinol
• 1,3-Benzenediol, 4-(1-hydroxyethyl)-
• 2,4,alpha-Trihydroxyethylbenzene
• 4-(1-hydroxyethyl)benzene-1,3-diol
• EINECS 267-259-1
• SCHEMBL950881
• 67828-36-8
• NS00056364
• DTXSID50867600
• AKOS000249062
• 2,4-dihydroxyphenyl ethanol
• DUNRSBLUMXLQPE-UHFFFAOYSA-N
• +Expand

• InChIKey： DUNRSBLUMXLQPE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3/c1-5(9)7-3-2-6(10)4-8(7)11/h2-5,9-11H,1H3
• SMILES： CC(C1=C(C=C(C=C1)O)O)O

Computed Properties

• Exact Mass: 154.063
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.062994
• Heavy Atom Count: 11
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7

Experimental Properties

• PSA: 60.69
• Refractive Index: 1.617
• Boiling Point: 353°C at 760 mmHg
• Flash Point: 181.2°C
• Density: 1.313